Cas no 1643563-51-2 (5-Bromo-[2,4-di(n-propyl)-d14]-thiazole)

• Product Name: 5-Bromo-[2,4-di(n-propyl)-d14]-thiazole
• CAS No: 1643563-51-2
• MF: C₉H₁₄BrNS
• MW: 262.269423961639
• CID: 6810890
• PubChem ID: 133552571
• Update Time: 2025-03-06

5-Bromo-[2,4-di(n-propyl)-d14]-thiazole Chemical and Physical Properties

Names and Identifiers

• CS-20002
• 5-Bromo-[2,4-di(n-propyl)-d14]-thiazole
• 1643563-51-2

• Inchi： 1S/C9H14BrNS/c1-3-5-7-9(10)12-8(11-7)6-4-2/h3-6H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2
• InChI Key： BUWSXTXAVVJWEH-ZLKPZJALSA-N
• SMILES： BrC1=C(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])N=C(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])S1

Computed Properties

• Exact Mass: 261.09091Da
• Monoisotopic Mass: 261.09091Da
• Isotope Atom Count: 14
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.1Ų